Amidepsine E

Specification

• Molecular Formula: C30H31NO11
• Molecular Weight: 581.6 g/mol
• IUPAC Name: 2-[[4-[4-(2,4-dimethoxy-6-methylbenzoyl)oxy-2-methoxy-6-methylbenzoyl]oxy-2-hydroxy-6-methylbenzoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C30H31NO11/c1-14-9-19(11-21(32)24(14)27(33)31-17(4)28(34)35)41-29(36)26-16(3)10-20(13-23(26)40-7)42-30(37)25-15(2)8-18(38-5)12-22(25)39-6/h8-13,17,32H,1-7H3,(H,31,33)(H,34,35)
• Standard InChI Key: WPXATJMWMPFBJS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1C(=O)NC(C)C(=O)O)O)OC(=O)C2=C(C=C(C=C2C)OC(=O)C3=C(C=C(C=C3C)OC)OC)OC
• Canonical SMILES: CC1=CC(=CC(=C1C(=O)NC(C)C(=O)O)O)OC(=O)C2=C(C=C(C=C2C)OC(=O)C3=C(C=C(C=C3C)OC)OC)OC

Introduction

Amidepsine E is a compound identified as an inhibitor of diacylglycerol acyltransferase (DGAT), an enzyme crucial in the final step of triglyceride synthesis. It is produced by the fungal strain Humicola sp. FO-5969. This compound is part of a series of amidepsines, which are known for their inhibitory effects on DGAT, impacting lipid metabolism and potentially influencing metabolic disorders such as obesity and insulin resistance.

Biological Activity

Amidepsine E acts as a potent inhibitor of DGAT, which plays a key role in the synthesis of triglycerides. DGAT catalyzes the transfer of an acyl group from acyl-CoA to diacylglycerol, forming triglycerides. Inhibiting this enzyme can reduce triglyceride accumulation, potentially mitigating conditions like diet-induced obesity and insulin resistance. The IC50 values for Amidepsine E are not specified in the available literature, but other amidepsines, such as Amidepsine A, have shown IC50 values in the range of 10.2 µM in rat liver microsomes.

Data Presentation

To effectively communicate research findings, data should be presented in a clear and organized manner. Tables and graphs are essential tools for this purpose. For example, a table comparing the inhibitory activities of different amidepsines could be structured as follows:

Compound	Molecular Formula	IC50 (µM) in Rat Liver Microsomes	IC50 (µM) in Raji Cells
Amidepsine A	C29H29NO11	10.2	15.5
Amidepsine E	Not Specified	Not Available	Not Available